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Introduction
Cocaine addiction is a chronic relapsing disorder with significant societal and individual costs. A

critical tool in the development of potential pharmacotherapies is the use of animal models that

mimic human drug-taking behavior. The cocaine self-administration paradigm in rodents is a

widely accepted model with high face and predictive validity for screening candidate

medications. This document provides detailed application notes and protocols for utilizing RTI-
118, a selective neuropeptide S (NPS) receptor antagonist, in a rat model of cocaine self-

administration. RTI-118 has shown promise in preclinical studies by reducing cocaine intake

and preventing relapse-like behavior, making it a compound of interest for addiction research.

[1][2][3]

Rationale for Using RTI-118
The neuropeptide S (NPS) system is implicated in the regulation of arousal, anxiety, and

reward-related behaviors.[1][2][3] Central administration of NPS has been shown to increase

cocaine self-administration, suggesting that antagonism of the NPS receptor (NPSR) could be

a viable strategy for treating cocaine use disorder.[1][2][3] RTI-118 is a small-molecule NPSR

antagonist that has demonstrated efficacy in reducing cocaine self-administration and cocaine-

seeking behaviors in rats.[2][3] Notably, at effective doses for reducing cocaine intake, RTI-118
does not appear to significantly affect motivation for natural rewards like food, suggesting a

selective effect on drug-related behaviors.[2][4]
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Quantitative Data Summary
The following tables summarize key quantitative data from preclinical studies investigating the

effects of RTI-118 on cocaine self-administration and reinstatement.

Table 1: Effect of RTI-118 on Cocaine Self-Administration

Animal
Model

Self-
Administrat
ion
Schedule

Cocaine
Dose
(mg/kg/infu
sion)

RTI-118
Doses
(mg/kg, i.p.)

Effect on
Cocaine
Intake

Reference

Male Wistar

Rats

Concurrent

FR4 (food

and cocaine)

0.5 5, 10, 20, 30

Dose-

dependent

decrease.

Significant

reduction at

10 and 20

mg/kg with no

effect on food

intake.

[2][3]

Table 2: Effect of RTI-118 on Reinstatement of Cocaine-Seeking Behavior
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Animal
Model

Reinstate
ment
Trigger

Cocaine
Priming
Dose
(mg/kg,
i.p.)

Yohimbin
e Dose
(mg/kg,
i.p.)

RTI-118
Doses
(mg/kg,
i.p.)

Effect on
Reinstate
ment

Referenc
e

Male

Wistar

Rats

Conditione

d Cues
N/A N/A 5, 10, 20

Dose-

dependent

decrease.

Significant

reduction

at all tested

doses.

[2][3]

Male

Wistar

Rats

Cocaine

Prime
15 N/A 1, 5, 10, 20

Dose-

dependent

attenuation

.

Significant

reduction

at 10 and

20 mg/kg.

[2][5]

Male

Wistar

Rats

Yohimbine

(Stress)
N/A 2.5 1, 5, 10, 20

Dose-

dependent

attenuation

.

Significant

reduction

at 10 and

20 mg/kg.

[2]

Experimental Protocols
I. Animal Model and Surgical Procedure
A. Subjects:
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Male Wistar rats (or other appropriate strain) weighing 250-300g at the start of the

experiment.

House individually in a temperature- and humidity-controlled vivarium with a 12-hour

light/dark cycle (lights on at 7:00 AM).

Provide ad libitum access to food and water unless otherwise specified by the experimental

design.

B. Intravenous Catheter Implantation Surgery: This protocol is for implanting a chronic

indwelling catheter into the right jugular vein for intravenous drug self-administration.

Pre-operative Preparations:

Anesthetize the rat with an appropriate anesthetic agent (e.g., a mixture of ketamine and

xylazine, or isoflurane).

Shave the surgical areas on the right ventral neck and the dorsal scapular region.

Administer a pre-operative analgesic to manage pain.

Sterilize all surgical instruments and the catheter.

Surgical Procedure:

Make a small incision over the right jugular vein.

Carefully dissect the vein from the surrounding tissue.

Tie a suture loosely around the anterior end of the vein.

Make a small incision in the vein and insert the catheter, advancing it towards the heart.

Secure the catheter in the vein with sutures.

Tunnel the external part of the catheter subcutaneously to exit on the rat's back.

Exteriorize the catheter and secure it to a back-mounted port or harness.
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Close the incisions with sutures or surgical clips.

Post-operative Care:

Administer post-operative analgesics for 2-3 days.

Flush the catheter daily with a sterile saline solution containing an anticoagulant (e.g.,

heparin) and an antibiotic to maintain patency and prevent infection.

Allow the animals to recover for at least 5-7 days before starting any behavioral procedures.

Check catheter patency regularly by infusing a short-acting anesthetic (e.g., methohexital

sodium); a rapid loss of muscle tone indicates a patent catheter.

II. Cocaine Self-Administration and Reinstatement
Protocol
A. Apparatus:

Standard operant conditioning chambers equipped with two levers, a stimulus light above

each lever, a tone generator, and a house light.

The chamber should be connected to an infusion pump for drug delivery.

A liquid swivel should be used to connect the infusion line to the rat's catheter, allowing for

free movement.

B. Drug Preparation:

Cocaine hydrochloride is dissolved in sterile 0.9% saline to the desired concentration (e.g.,

0.5 mg/0.1 mL).

RTI-118 is dissolved in a suitable vehicle (e.g., a mixture of DMSO, Tween 80, and sterile

water) for intraperitoneal (i.p.) injection.

C. Self-Administration Training (Acquisition):

Habituate the rats to the operant chambers for one or two sessions.
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Initiate self-administration training on a Fixed-Ratio 1 (FR1) schedule of reinforcement,

where each press on the active lever results in a single infusion of cocaine (e.g., 0.5

mg/kg/infusion) and the presentation of a conditioned stimulus (e.g., a light and tone for 5

seconds). The inactive lever has no programmed consequences.

Continue daily 2-hour sessions until stable responding is achieved (e.g., less than 20%

variation in the number of infusions over three consecutive days).

Once stable responding is achieved, the schedule can be changed to a more demanding

schedule, such as a Fixed-Ratio 4 (FR4), where four lever presses are required for each

infusion.

D. Effect of RTI-118 on Cocaine Self-Administration:

Once stable responding is established on the desired schedule, administer various doses of

RTI-118 (e.g., 5, 10, 20, 30 mg/kg, i.p.) or vehicle 30 minutes before the start of the self-

administration session.

Use a within-subjects Latin square design to counterbalance the order of drug

administration.

Record the number of active and inactive lever presses and the number of infusions.

E. Extinction and Reinstatement Testing:

Following the self-administration phase, begin extinction sessions where lever presses no

longer result in cocaine infusion or the presentation of the conditioned stimulus.

Continue daily extinction sessions until responding on the active lever decreases to a low

criterion (e.g., less than 10-15 presses per session).

Once the extinction criterion is met, test for reinstatement of cocaine-seeking behavior.

Thirty minutes prior to the reinstatement test, administer a specific dose of RTI-118 or

vehicle.

Induce reinstatement using one of the following triggers:
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Cue-induced reinstatement: Presentation of the conditioned stimuli (light and tone)

contingent on an active lever press, but with no cocaine infusion.

Drug-induced reinstatement: A non-contingent "priming" injection of cocaine (e.g., 15

mg/kg, i.p.) immediately before the session.

Stress-induced reinstatement: Administration of a stress-inducing agent like yohimbine

(e.g., 2.5 mg/kg, i.p.) prior to the session.

Record the number of active and inactive lever presses during the reinstatement session.
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Caption: Experimental workflow for cocaine self-administration and reinstatement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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